4-(2,5-dioxopyrrolidin-1-yl)-N-{[4-(furan-3-yl)phenyl]methyl}benzene-1-sulfonamide

• IUPAC Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-[[4-(furan-3-yl)phenyl]methyl]benzenesulfonamide
• InChI: InChI=1S/C21H18N2O5S/c24-20-9-10-21(25)23(20)18-5-7-19(8-6-18)29(26,27)22-13-15-1-3-16(4-2-15)17-11-12-28-14-17/h1-8,11-12,14,22H,9-10,13H2
• InChI Key: ANNSDTQWAIRWOO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)S(=O)(=O)NCC3=CC=C(C=C3)C4=COC=C4
• Molecular Formula: C21H18N2O5S
• Molecular Weight: 410.4 g/mol

Description

4-(2,5-dioxopyrrolidin-1-yl)-N-{[4-(furan-3-yl)phenyl]methyl}benzene-1-sulfonamide is a useful research compound. Its molecular formula is C21H18N2O5S and its molecular weight is 410.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• A study by Pevzner (2001) discusses the synthesis and properties of compounds related to furancarboxylates, providing insight into the chemical behavior and potential applications of such compounds in research and industrial processes (Pevzner, 2001).

Biological and Pharmaceutical Applications

• Chohan and Shad (2011) investigated sulfonamide-derived ligands and their transition metal complexes, highlighting their significant antibacterial and antifungal activities. This suggests potential applications in the development of new antimicrobial agents (Chohan & Shad, 2011).
• Fathi and Mohammed (2021) synthesized new benzene sulfonohydrazones, exploring their potential applications in various biological contexts (Fathi & Mohammed, 2021).

Antitumor and Antimicrobial Properties

• Hafez et al. (2017) synthesized derivatives containing benzene-sulfonamide and evaluated their antitumor and antibacterial activities, indicating the potential use of such compounds in medical research and treatment (Hafez, Alsalamah, & El-Gazzar, 2017).

Drug Discovery and Design

• Sekhar et al. (2009) conducted genome-wide analysis and docking studies on new benzene sulfonamide analogs, emphasizing their role in the development of anti-inflammatory and antithrombotic drugs (Sekhar et al., 2009).

Chemical Synthesis Techniques

• The work by Cui et al. (2018) on a metal-free three-component domino reaction to produce sulfonylated furan derivatives showcases innovative methods in chemical synthesis and the versatility of sulfonamide-related compounds (Cui, Zhu, Li, & Cao, 2018).

Molecular Interaction Studies

• Naeeminejad et al. (2017) investigated the interaction between synthesized heterocyclic benzene sulfonamide compounds and hemoglobin. This study provides insight into the potential medical and toxicological applications of these compounds (Naeeminejad et al., 2017).